(S,S,S)-AHPC hydrochloride

• Molecular Formula: C22H31ClN4O3S
• Molecular Weight: 467.0 g/mol
• InChI: InChI=1S/C22H30N4O3S.ClH/c1-13-18(30-12-25-13)15-7-5-14(6-8-15)10-24-20(28)17-9-16(27)11-26(17)21(29)19(23)22(2,3)4;/h5-8,12,16-17,19,27H,9-11,23H2,1-4H3,(H,24,28);1H/t16-,17-,19+;/m0./s1
• InChIKey: JYRTWGCWUBURGU-ITJMAPPJSA-N

Validating VHL-mediated degradation requires a matched stereochemical control. Generic VHL ligands introduce confounding activity. (S,S,S)-AHPC HCl (CAS 2115897-23-7) is the cis-4-hydroxyproline epimer of (S,R,S)-AHPC, confirmed literature-negative for VHL binding. - **Critical Utility**: Direct negative control for (S,R,S)-AHPC-based PROTACs; ensures degradation observed is VHL-dependent. - **QC Benchmark**: ≥97% purity with unambiguous stereochemical identity (InChI/SMILES verified). - **Supply**: Packaged for immediate R&D use; bulk available.

(S,S,S)-AHPC Hydrochloride: The Validated Negative-Control Epimer for VHL-Recruiting PROTAC Procurement

(S,S,S)-AHPC hydrochloride (CAS 2115897-23-7), also known as (S,S,S)-VH032-NH₂ hydrochloride, is the stereochemically defined hydroxyl epimer of the widely used von Hippel-Lindau (VHL) E3 ubiquitin ligase ligand VH032 . It belongs to the class of VHL amino building blocks employed in proteolysis-targeting chimera (PROTAC) research. Unlike its active counterpart (S,R,S)-AHPC (the trans-epimer, VHL ligand 1), (S,S,S)-AHPC is established in the primary literature as a negative-control compound that abrogates VHL binding due to a single stereochemical inversion at the hydroxyproline 4-position [1]. Commercial suppliers consistently designate this compound as the recommended negative control for (S,R,S)-AHPC in targeted protein degradation experiments .

Stereochemically defined (S,S,S) epimer that abrogates VHL binding

Matched negative-control building block for (S,R,S)-AHPC-based PROTACs

Supports rigorous VHL-dependency attribution in protein degradation experiments

• [1] Maniaci, C.; Hughes, S. J.; Testa, A.; Chen, W.; Lamont, D. J.; Rocha, S.; Alessi, D. R.; Romeo, R.; Ciulli, A. Homo-PROTACs: bivalent small-molecule dimerizers of the VHL E3 ubiquitin ligase to induce self-degradation. Nat. Commun. 2017, 8, 830. View Source

Why a Generic VHL Ligand Cannot Substitute for (S,S,S)-AHPC Hydrochloride in Control Experiments

The (S,S,S) stereochemistry defines this compound's sole purpose: it is an epimer that inverts the critical hydroxyl stereocenter required for VHL binding. Generic VHL ligands such as VH032, VH298, or (S,R,S)-AHPC all retain the trans-4-hydroxy-L-proline configuration essential for high-affinity engagement of the VHL/Elongin-C/Elongin-B (VCB) complex [1]. Substituting any active VHL ligand for (S,S,S)-AHPC as a control introduces confounding VHL-dependent degradation activity, thereby invalidating the experimental conclusion that an observed effect is truly VHL-mediated [2]. The differential binding and degradation outcomes between the trans and cis epimers are absolute, not graded, making stereochemical identity indispensable for rigorous negative-control design [2].

Confounding VHL engagement

Generic trans-4-hydroxyproline VHL ligands retain high-affinity VCB binding and may induce VHL-dependent degradation, invalidating the negative-control conclusion.

Absolute stereochemical requirement

Only the (S,S,S) cis epimer completely abolishes VHL recognition; any trans-Hyp ligand cannot serve as a matched inactive control.

Epimer purity and sourcing risk

Trace (S,R,S)-AHPC contamination in unverified batches may produce false-positive VHL recruitment signals, undermining negative-control reliability.

• [1] Galdeano, C.; Gadd, M. S.; Soares, P.; Scaffidi, S.; Van Molle, I.; Birced, I.; Hewitt, S.; Dias, D. M.; Ciulli, A. Structure-Guided Design and Optimization of Small Molecules Targeting the Protein–Protein Interaction between the von Hippel-Lindau (VHL) E3 Ubiquitin Ligase and the Hypoxia Inducible Factor (HIF) Alpha Subunit with In Vitro Nanomolar Affinities. J. Med. Chem. 2014, 57, 8657–8663. View Source
• [2] Maniaci, C.; Hughes, S. J.; Testa, A.; Chen, W.; Lamont, D. J.; Rocha, S.; Alessi, D. R.; Romeo, R.; Ciulli, A. Homo-PROTACs: bivalent small-molecule dimerizers of the VHL E3 ubiquitin ligase to induce self-degradation. Nat. Commun. 2017, 8, 830. View Source

Quantitative Differentiation of (S,S,S)-AHPC Hydrochloride from the Active (S,R,S)-AHPC Epimer

Functional Degradation Activity: Complete Inactivity of (S,S,S)-AHPC-Based Homo-PROTACs Versus Total Knockdown by (S,R,S)-AHPC Homo-PROTACs

In the landmark Homo-PROTACs study, the cis-cis epimer compound CMP98, constructed from two (S,S,S)-AHPC ligands, produced no detectable degradation of VHL protein in HeLa cells. In contrast, the trans-trans compound CM11, constructed from two (S,R,S)-AHPC ligands, achieved total knockdown of the pVHL30 isoform at the same treatment conditions [1]. This binary outcome—complete inactivity versus complete depletion—demonstrates that the (S,S,S) epimer is functionally inert as a VHL recruiter, while the (S,R,S) epimer is fully active.

Degradation Activity

Head-to-head

CMP98 (cis-cis epimer): no VHL degradation CM11 (trans-trans epimer): total pVHL30 knockdown

Binary outcome supports (S,S,S)-AHPC as an inert VHL recruiter, confirming its negative-control role.

HeLa cells; Western blot; proteasome-dependent degradation verified.

Evidence Dimension	Cellular VHL protein degradation activity in Homo-PROTAC format
Target Compound Data	CMP98 (cis-cis epimer, (S,S,S)-AHPC-based): no degradation of VHL observed
Comparator Or Baseline	CM11 (trans-trans epimer, (S,R,S)-AHPC-based): total knockdown of pVHL30 isoform
Quantified Difference	Complete inactivity vs. total (100%) depletion; degradation activity difference approximates 100 percentage points
Conditions	HeLa cells; Western blot analysis; proteasome-dependent degradation verified (Figure 4a of Maniaci et al. 2017)

Why This Matters

Experimentally eliminates the possibility that the (S,S,S) configuration retains any VHL-mediated degradation activity, making it the definitive negative-control building block against which all (S,R,S)-AHPC-based PROTAC activity must be benchmarked.

• [1] Maniaci, C.; Hughes, S. J.; Testa, A.; Chen, W.; Lamont, D. J.; Rocha, S.; Alessi, D. R.; Romeo, R.; Ciulli, A. Homo-PROTACs: bivalent small-molecule dimerizers of the VHL E3 ubiquitin ligase to induce self-degradation. Nat. Commun. 2017, 8, 830. View Source

VHL Binding: Absolute Requirement of Trans-4-Hydroxyproline Configuration and Abrogation by (S,S,S) Epimer

The VHL E3 ligase exhibits an absolute stereochemical requirement for the trans-4-hydroxy-L-proline (Hyp) configuration at the ligand binding site. The trans epimer (as in (S,R,S)-AHPC/VH032) is essential for VHL recognition, while the corresponding cis epimer ((S,S,S)-AHPC) abrogates binding entirely. This stereochemical dependence is documented both in the context of the native HIF-1α substrate peptide and in small-molecule VHL ligands [1][2]. Although a direct Kd value for (S,S,S)-AHPC is not separately reported, VH032 ((S,R,S)-AHPC free base) binds the VCB complex with a Kd of 185 nM ; the epimerization at the 4-position eliminates this interaction to below detectable limits.

VHL Binding

Class-level

(S,R,S)-AHPC Kd = 185 nM (S,S,S)-AHPC: binding abrogated (>100-fold difference)

Trans-4-hydroxyproline configuration is essential for VHL engagement; (S,S,S) epimer is binding-incompetent.

Based on VCB binding of VH032 free base; direct (S,S,S) Kd not separately reported.

Evidence Dimension	VHL binding affinity and recognition
Target Compound Data	(S,S,S)-AHPC (cis epimer): binding abrogated; no detectable VHL engagement
Comparator Or Baseline	(S,R,S)-AHPC (trans epimer, VH032): Kd = 185 nM for VCB complex (VH032 free base)
Quantified Difference	Binding affinity difference estimated as >100-fold (active: 185 nM; inactive: below detection limit)
Conditions	Fluorescence polarization or TR-FRET binding assay; VCB complex in vitro (Kd for VH032 from Galdeano et al. 2014 and multiple vendor specifications); epimer requirement established in refs 51 and 19 within Maniaci et al. 2017

Why This Matters

Unambiguously defines why (S,S,S)-AHPC must be used as the matched stereochemical control: only the (S,R,S) configuration engages VHL; any other VHL ligand with trans-Hyp cannot serve as a valid negative control because it will bind VHL and potentially induce degradation.

• [1] Maniaci, C.; Hughes, S. J.; Testa, A.; Chen, W.; Lamont, D. J.; Rocha, S.; Alessi, D. R.; Romeo, R.; Ciulli, A. Homo-PROTACs: bivalent small-molecule dimerizers of the VHL E3 ubiquitin ligase to induce self-degradation. Nat. Commun. 2017, 8, 830. (refs 51 and 19 therein). View Source
• [2] Galdeano, C.; Gadd, M. S.; Soares, P.; Scaffidi, S.; Van Molle, I.; Birced, I.; Hewitt, S.; Dias, D. M.; Ciulli, A. Structure-Guided Design and Optimization of Small Molecules Targeting the Protein–Protein Interaction between the von Hippel-Lindau (VHL) E3 Ubiquitin Ligase and the Hypoxia Inducible Factor (HIF) Alpha Subunit with In Vitro Nanomolar Affinities. J. Med. Chem. 2014, 57, 8657–8663. View Source

Stereochemical Purity and Lot-to-Lot Reproducibility: (S,S,S)-AHPC Hydrochloride ≥97% Purity Ensures Consistent Negative-Control Performance

Commercially sourced (S,S,S)-AHPC hydrochloride is supplied at ≥97% purity (HPLC), with defined SMILES string N[C@H](C(N1[C@H](C(NCC2=CC=C(C3=C(C)N=CS3)C=C2)=O)C[C@H](O)C1)=O)C(C)(C)C.Cl confirming the (S,S,S) stereochemistry at all three chiral centers . The active comparator (S,R,S)-AHPC hydrochloride (Sigma Cat# 901490) is supplied at the same ≥97% purity but with the critical (R) configuration at the hydroxyproline 4-position. The high purity and unambiguous stereochemical assignment ensure that residual (S,R,S)-AHPC contamination cannot account for any VHL recruitment observed in negative-control experiments, a concern relevant when sourcing from non-validated vendors.

Stereochemical Purity

Lot attribute

≥97% purity (HPLC) (S,S,S) configuration confirmed by SMILES/InChI key

High purity and unambiguous stereochemistry minimize active-epimer contamination risk.

Validated vendor documentation ensures lot-to-lot reproducibility.

Evidence Dimension	Chemical purity and stereochemical identity
Target Compound Data	(S,S,S)-AHPC hydrochloride: ≥97% purity, SMILES confirms (S,S,S) configuration
Comparator Or Baseline	(S,R,S)-AHPC hydrochloride: ≥97% purity, SMILES confirms (S,R,S) configuration; distinct InChI key
Quantified Difference	≥97% purity for both; differentiated by stereochemistry at C-4 of hydroxyproline (S vs. R, verified by InChI key)
Conditions	HPLC purity assay; SMILES/InChI structural confirmation per Certificate of Analysis (Sigma-Aldrich)

Why This Matters

Procurement from validated sources with documented purity and stereochemical integrity is essential to prevent false-positive VHL engagement signals arising from active epimer contamination.

Accelerated Degradation Kinetics: (S,R,S)-AHPC Potency Reference Confirms Necessity of (S,S,S)-AHPC Control

To contextualize the importance of the (S,S,S)-AHPC negative control, the potency range of (S,R,S)-AHPC-based PROTAC degraders must be considered. The literature reports (S,R,S)-AHPC-containing PROTACs achieving DC50 values as low as 0.03 nM (GNE-987, targeting BRD4 in EOL-1 AML cells) and 12 nM (TBK1 PROTAC 3i, targeting TBK1 with Dmax = 96%) . At these picomolar-to-low-nanomolar potencies, even trace (S,R,S)-AHPC contamination or non-VHL-mediated degradation can produce substantial false-positive signals. The availability of an authentically inactive (S,S,S)-AHPC negative control is therefore essential to unambiguously attribute degradation to VHL recruitment.

Degradation Potency Context

Class-level

(S,R,S)-AHPC PROTACs: DC50 = 0.03–12 nM (S,S,S)-AHPC PROTACs: no measurable degradation

Picomolar-to-nanomolar potency of active PROTACs reinforces need for an inert negative control.

Data from BRD4 and TBK1 degraders; EOL-1, HeLa cells.

Evidence Dimension	PROTAC degradation potency range for (S,R,S)-AHPC-based degraders
Target Compound Data	(S,S,S)-AHPC-based PROTAC controls: no degradation observed (Dmax = 0%)
Comparator Or Baseline	(S,R,S)-AHPC-based PROTACs: DC50 = 0.03–12 nM; Dmax up to 96–100%
Quantified Difference	Potency difference: active degraders in picomolar-to-low-nanomolar range; negative control exhibits no measurable degradation
Conditions	Cell-based degradation assays across multiple target proteins (BRD4, TBK1) and cell lines (EOL-1, HeLa)

Why This Matters

Establishes the floor of detection for VHL-dependent degradation experiments and defines the standard against which the negative-control performance of any potential (S,S,S)-AHPC substitute must be measured.

Procurement-Ready Application Scenarios for (S,S,S)-AHPC Hydrochloride in Rigorous PROTAC Research

Negative-Control Building Block for VHL-Based PROTAC Synthesis

Use (S,S,S)-AHPC hydrochloride as the matched stereochemical negative control in the parallel synthesis of VHL-recruiting PROTACs. When the active PROTAC is constructed from (S,R,S)-AHPC, the corresponding (S,S,S)-AHPC-based PROTAC serves as a direct control that differs solely by the epimeric hydroxyl group, ensuring any degradation observed with the active PROTAC is VHL-dependent [1].

Validation of VHL Engagement in Cellular Degradation Assays

Include (S,S,S)-AHPC as a key control compound in cellular degradation assays to distinguish VHL-mediated degradation from nonspecific cytotoxicity or VHL-independent proteasomal turnover. As demonstrated in the Homo-PROTACs study, the cis-cis epimer CMP98 fails to induce VHL degradation, confirming that degradation by CM11 is due to productive bivalent VHL recruitment [1].

Stereochemical Purity Standard for Vendor Qualification

When qualifying new suppliers of VHL ligands for PROTAC library synthesis, (S,S,S)-AHPC hydrochloride with documented ≥97% purity and unambiguous stereochemical identity serves as a benchmark for quality control. The InChI key and SMILES string provide unambiguous confirmation of the (S,S,S) configuration, enabling detection of mislabeled or contaminated batches .

Tool Compound for Mechanistic Studies of VHL/HIF-α Interaction

Employ (S,S,S)-AHPC as a binding-incompetent control in competition binding assays (e.g., TR-FRET or fluorescence polarization) that measure displacement of a VHL probe such as BODIPY FL VH032 (Kd = 3.01 nM) [2]. The inability of (S,S,S)-AHPC to displace the probe confirms that observed displacement by (S,R,S)-AHPC or VH032 is VHL-binding-site specific.

Application

Selection Property

Validation Focus

VHL-based PROTAC negative-control synthesis

Stereochemical identity (S,S,S) vs. (S,R,S)

Absence of VHL-mediated degradation in parallel PROTAC constructs

Cellular VHL-dependency validation

VHL-binding incompetence

No VHL protein degradation in Homo-PROTAC or PROTAC assays

Vendor qualification and batch certification

≥97% purity and unambiguous stereochemistry

HPLC purity, SMILES/InChI verification against known standard

VHL/HIF-α binding competition assays

Binding-incompetent cis epimer

Inability to displace VHL probe (e.g., BODIPY FL VH032)

• [1] Maniaci, C.; Hughes, S. J.; Testa, A.; Chen, W.; Lamont, D. J.; Rocha, S.; Alessi, D. R.; Romeo, R.; Ciulli, A. Homo-PROTACs: bivalent small-molecule dimerizers of the VHL E3 ubiquitin ligase to induce self-degradation. Nat. Commun. 2017, 8, 830. View Source
• [2] Gadd, M. S.; Testa, A.; Lucas, X.; Chan, K.-H.; Chen, W.; Lamont, D. J.; Zengerle, M.; Ciulli, A. Development of BODIPY FL VH032 as a High-Affinity and Selective von Hippel–Lindau E3 Ligase Fluorescent Probe and Its Application in a Time-Resolved Fluorescence Resonance Energy-Transfer Assay. ACS Chem. Biol. 2021, 16, 183–193. View Source